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Compound of Interest

2,4-Dimethylpentan-3-amine
Compound Name: _
hydrochloride

Cat. No.: B1490082

An In-Depth Technical Guide to 2,4-Dimethylpentan-3-amine Hydrochloride (CAS 4083-58-
3) for Research and Development

Introduction

2,4-Dimethylpentan-3-amine hydrochloride, registered under CAS number 4083-58-3, is the
hydrochloride salt of the primary aliphatic amine 2,4-dimethylpentan-3-amine (CAS 4083-57-2).
This compound is a valuable building block in synthetic organic chemistry, particularly in the
development of novel pharmaceutical and agrochemical agents. Its branched, sterically
hindered structure, provided by two isopropyl groups flanking the amine, offers unique
properties for introducing lipophilicity and modulating the steric environment of target
molecules.

This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals. It covers the compound's physicochemical properties, a detailed
synthesis protocol with mechanistic rationale, analytical quality control procedures,
applications, and critical safety information. Notably, while the hydrochloride salt form is often
preferred for its stability and ease of handling as a solid, its hazard profile should be considered
in the context of its highly corrosive free amine base. Furthermore, the parent amine has been
identified as a human metabolite in cancer metabolism, suggesting potential applications in
metabolomics and biomarker research[1].
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Chemical Identity and Physicochemical Properties

A clear distinction between the hydrochloride salt and its free amine base is crucial for

experimental design and material handling. The amine is typically a liquid, while the

hydrochloride salt is a solid, making it easier to weigh and store.[2][3][4] The conversion to the

salt form significantly enhances its stability and shelf-life.

2,4-Dimethylpentan-3-

2,4-Dimethylpentan-3-

Property . . .
amine Hydrochloride amine (Free Base)

CAS Number 4083-58-3[2] 4083-57-2[5]

Molecular Formula C7H1sCIN[2][6] C7H17N[1][7]

Molecular Weight 151.68 g/mol [2][6] 115.22 g/mol [1][7]
2,4-dimethylpentan-3-aminium ) )

IUPAC Name ] 2,4-dimethylpentan-3-amine[1]
chloride

3-Amino-2,4-dimethylpentane,

2,4-DIMETHYLPENTAN-3-

Synonyms 1-Isopropyl-2-

AMINE HCL[?]

methylpropylamine[1][4]

Colorless to pale yellow

Physical Form Solid[2][3] fiquid[4]

Purity (Typical) >97%[2][3] >98%

Boiling Point Not applicable (decomposes) 123.2 + 8.0 °C at 760 mmHg[8]
Flash Point Not applicable 22.3 £ 13.3 °C[8]

Solubility Expected to be soluble in Soluble in water and organic

water and polar solvents

solvents[4]

Synthesis and Purification

The synthesis of 2,4-Dimethylpentan-3-amine hydrochloride is most logically achieved in a

two-stage process. First, the free amine is synthesized via reductive amination of the

corresponding ketone. Second, the purified amine is converted to its hydrochloride salt. This

approach ensures high purity and yields a stable, solid final product.
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4 Stage 1: Free Amine Synthesis

Sodium Cyanoboro

(2,4-Dimethy|pentan-3-one)
Methanol

Ammonium Chloride,

hydride,

»
|

 Reduc

eductive Amination

Aqueous Worku
Extraction

p

)

Distillation

2,4-Dimethylpentan-3-amine
(CAS 4083-57-

4 N

Stage 2: Salt Formation

2) (HCI in Diethyl Ethea

J

Purified Amine

Salt Precipitation

Giltration & WashingD

\

Vacuum Drying

2,4-Dimethylpentan-3-amine HCI

(CAS 4083-58-3)

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1490082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

R-NH:z
(Free Amine, Soluble)

+ HCI
(in Ether)

-> R-NH3*C|~ |
(Hydrochloride Salt, Precipitate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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